Cas no 2228606-90-2 (2-(2-cyclopropylpropyl)butanedioic acid)

• Product Name: 2-(2-cyclopropylpropyl)butanedioic acid
• CAS No: 2228606-90-2
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6019429
• PubChem ID: 165614125
• Update Time: 2025-07-17

2-(2-cyclopropylpropyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropylpropyl)butanedioic acid
• EN300-1732042
• 2228606-90-2

• Inchi： 1S/C10H16O4/c1-6(7-2-3-7)4-8(10(13)14)5-9(11)12/h6-8H,2-5H2,1H3,(H,11,12)(H,13,14)
• InChI Key： NHKROFNXRXXONZ-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)CC(C)C1CC1)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(2-cyclopropylpropyl)butanedioic acid

Professional Introduction to 2-(2-cyclopropylpropyl)butanedioic Acid (CAS No. 2228606-90-2)

2-(2-cyclopropylpropyl)butanedioic acid, with the chemical formula C₁₁H₁₈O₄, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic diester has garnered considerable attention due to its unique structural properties and potential applications in drug development. The CAS number 2228606-90-2 uniquely identifies this molecule, distinguishing it from other compounds with similar chemical structures. Its molecular structure consists of a butanedioic acid backbone substituted with a cyclopropylpropyl group, which contributes to its distinct reactivity and biological activity.

The synthesis of 2-(2-cyclopropylpropyl)butanedioic acid involves a series of carefully orchestrated chemical reactions. The process typically begins with the formation of the butanedioic acid core through oxidation of a suitable precursor. Subsequent steps include the introduction of the cyclopropylpropyl group, often via Grignard reactions or other organometallic transformations. These synthetic pathways highlight the compound's complexity and the precision required in its preparation.

Recent advancements in computational chemistry have enabled more efficient and accurate predictions of the biological activity of 2-(2-cyclopropylpropyl)butanedioic acid. Molecular modeling studies suggest that this compound may exhibit potent effects on various biological targets, including enzymes and receptors involved in metabolic pathways. These findings are particularly intriguing given the growing interest in polyunsaturated compounds for their potential therapeutic benefits.

In the realm of drug discovery, 2-(2-cyclopropylpropyl)butanedioic acid has been explored as a lead compound for developing novel therapeutics. Its structural features make it a promising candidate for modulating key biological processes. For instance, preliminary in vitro studies have indicated that this compound may interfere with inflammatory pathways by inhibiting specific enzymes. Such mechanisms are highly relevant in the treatment of chronic inflammatory diseases, where targeted intervention can significantly improve patient outcomes.

The pharmacokinetic properties of 2-(2-cyclopropylpropyl)butanedioic acid are also subjects of intense research. Understanding how this compound is metabolized and excreted is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its metabolic profile. These studies provide valuable insights into the compound's behavior within biological systems.

One particularly exciting application of 2-(2-cyclopropylpropyl)butanedioic acid lies in its potential use as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization, enabling chemists to design derivatives with enhanced biological activity or improved pharmacokinetic profiles. This adaptability makes it an invaluable tool in medicinal chemistry research.

The role of heterocyclic diesters like 2-(2-cyclopropylpropyl)butanedioic acid in modern drug development cannot be overstated. These compounds often exhibit unique chemical and biological properties that make them attractive candidates for therapeutic applications. The growing body of research on such molecules underscores their importance in addressing various medical challenges.

Future studies on 2-(2-cyclopropylpropyl)butanedioic acid are likely to focus on refining its synthetic routes and exploring new applications. As our understanding of biological systems continues to expand, compounds like this one will play an increasingly critical role in developing innovative treatments for a wide range of diseases.

The integration of computational chemistry and high-throughput screening technologies is expected to accelerate the discovery and optimization of molecules such as 2-(2-cyclopropylpropyl)butanedioic acid. These approaches enable researchers to rapidly evaluate large libraries of compounds, identifying those with the most promising therapeutic potential. Such innovations are essential for driving progress in pharmaceutical research and development.

In conclusion, 2-(2-cyclopropylpropyl)butanedioic acid (CAS No. 2228606-90-2) represents a significant advancement in pharmaceutical chemistry. Its unique structure, synthetic accessibility, and potential biological activity make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, its importance in addressing global health challenges is sure to grow.